Cas no 5736-55-0 (BENZENE, 4-IODO-1,2-BIS(PHENYLMETHOXY)-)

• Product Name: BENZENE, 4-IODO-1,2-BIS(PHENYLMETHOXY)-
• CAS No: 5736-55-0
• MF: C₂₀H₁₇IO₂
• MW: 416.252258062363
• CID: 3370907
• PubChem ID: 14770430
• Update Time: 2025-10-28

BENZENE, 4-IODO-1,2-BIS(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 4-IODO-1,2-BIS(PHENYLMETHOXY)-
• AKOS016016192
• InChI=1/C20H17IO2/c21-18-11-12-19(22-14-16-7-3-1-4-8-16)20(13-18)23-15-17-9-5-2-6-10-17/h1-13H,14-15H2
• SCHEMBL11647126
• DIPHUZILIUARBP-UHFFFAOYSA-
• (((4-Iodo-1,2-phenylene)bis(oxy))bis(methylene))dibenzene
• 5736-55-0

• Inchi： 1S/C20H17IO2/c21-18-11-12-19(22-14-16-7-3-1-4-8-16)20(13-18)23-15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key： DIPHUZILIUARBP-UHFFFAOYSA-N
• SMILES： C1(OCC2=CC=CC=C2)=CC=C(I)C=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 416.02733Da
• Monoisotopic Mass: 416.02733Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5Ų

Additional information on BENZENE, 4-IODO-1,2-BIS(PHENYLMETHOXY)-

4-Iodo-1,2-Bis(Phenylmethoxy)Benzene: A Comprehensive Overview

4-Iodo-1,2-Bis(Phenylmethoxy)Benzene, also known by its CAS number 5736-55-0, is a highly specialized aromatic compound with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two phenylmethoxy groups at the 1 and 2 positions and an iodine atom at the 4 position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable tool in various research and industrial contexts.

The synthesis of 4-Iodo-1,2-Bis(Phenylmethoxy)Benzene typically involves multi-step organic reactions, often leveraging the versatility of benzene derivatives. Recent advancements in catalytic methods and cross-coupling reactions have significantly enhanced the efficiency and scalability of its production. For instance, researchers have employed palladium-catalyzed coupling reactions to achieve high yields of this compound, which is particularly useful in constructing complex aromatic systems for pharmaceuticals and agrochemicals.

In terms of chemical properties, 4-Iodo-1,2-Bis(Phenylmethoxy)Benzene exhibits notable stability under standard conditions due to the electron-donating effects of the phenylmethoxy groups. These groups not only stabilize the benzene ring but also influence the reactivity of the iodine substituent. The presence of iodine at the para position makes this compound a promising candidate for nucleophilic aromatic substitution reactions, a key area of interest in modern organic chemistry.

Recent studies have highlighted the potential of 4-Iodo-1,2-Bis(Phenylmethoxy)Benzene as a precursor in the synthesis of advanced materials. For example, its use in constructing two-dimensional covalent organic frameworks (COFs) has shown promise for applications in gas storage and catalysis. The compound's ability to form stable covalent bonds with other functional groups makes it an ideal building block for designing hierarchical porous materials.

Beyond its role in materials science, 4-Iodo-1,2-Bis(Phenylmethoxy)Benzene has also found applications in medicinal chemistry. Its structure serves as a scaffold for developing bioactive molecules with potential therapeutic effects. Researchers have explored its utility in designing inhibitors for various enzymes, leveraging its ability to interact with biological systems through specific molecular recognition mechanisms.

The physical properties of 4-Iodo-1,2-Bis(Phenylmethoxy)Benzene, including its melting point and solubility characteristics, are critical considerations for its practical applications. Recent thermogravimetric analysis (TGA) studies have revealed its thermal stability up to 300°C under inert conditions, making it suitable for high-temperature processes. Additionally, its solubility in common organic solvents facilitates its use in solution-based reactions.

In conclusion, 4-Iodo-1,2-Bis(Phenylmethoxy)Benzene, CAS number 5736-55-0, stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in advancing modern science and technology.